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Compound of Interest
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Compound Name:

morpholinone
CAS No.: 956722-56-8
Cat. No.: B3317162

Get Quote

Introduction: The Escape from "Flatland"

In modern drug discovery, the "Escape from Flatland"—increasing the fraction of sp3-
hybridized carbons (

) to improve solubility and selectivity—has elevated the status of specific saturated
heterocycles. While morpholine has long been a staple bioisostere for piperazine to modulate
lipophilicity (

) and reduce basicity, its oxidized cousin, morpholin-3-one, offers a distinct and powerful
advantage: conformational constraint.

The aminomethyl morpholinone scaffold represents a high-value building block because it
combines three critical features:

e Hydrogen Bond Acceptor (HBA): The lactam carbonyl and the ether oxygen provide
directional H-bond vectors.

» Metabolic Stability: Unlike morpholines, which are susceptible to oxidative metabolism at the
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-carbon (adjacent to nitrogen), the lactam functionality blocks this "soft spot.”

» Vector Orientation: The aminomethyl tether allows for the precise positioning of
pharmacophores in 3D space, distinct from direct ring attachment.

This guide details the development, synthesis, and application of these building blocks,
specifically focusing on the chiral 5-(aminomethyl)morpholin-3-one and 2-
(aminomethyl)morpholin-3-one scaffolds.

Pharmacophore Rationale & Structural Logic[1]
Bioisosteric Relationships

The morpholinone ring is often deployed as a bioisostere for 2-oxopiperazines or cyclic
carbamates. However, its most profound utility lies in replacing flexible alkyl chains with a rigid
core that reduces the entropic penalty of binding to a protein target.

Parameter Morpholine Morpholin-3-one Relevance

Morpholinone avoids
pKa (Conj. Acid) ~8.3 Neutral (Lactam) lysosomal trapping;
improves permeability.

The lactam NH is a
) critical donor in the
H-Bond Donors 0 (if N-subst.) 1 (Lactam NH) ] o
Rivaroxaban binding

mode.

Lactam carbonyl

N-Dealkylation, deactivates the ring

Metabolic Liability High Stability
-Oxidation toward CYP450
oxidation.
Fixed geometry
. . _ , orients substituents
Geometry Chair (Flexible) Half-Chair / Distorted

(e.g., aminomethyl)

precisely.

The "Vector" Argument
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The position of the aminomethyl group (C2, C5, or C6) dictates the exit vector of the attached
substituent.

e C5-Aminomethyl: Derived from the amino acid chiral pool (Serine), this orients the
substituent "equatorial-like," projecting away from the lactam plane.

e C2-Aminomethyl: Often derived from epichlorohydrin, this provides a vector closer to the
ether oxygen, useful for chelating motifs.

Synthetic Evolution: From Racemates to Chiral
Pool[2][3]

Historically, morpholinones were synthesized via the alkylation of ethanolamines with
chloroacetyl chloride, yielding racemates that required tedious resolution. The modern standard
demands enantiopurity (>98% ee).

The "Serine Route" (The Gold Standard)

For high-integrity medicinal chemistry, the synthesis of (S)-5-(aminomethyl)morpholin-3-one
starting from L-Serine is the most robust protocol. It guarantees stereochemical retention and
scalability.

Visualizing the Synthetic Workflow

The following diagram outlines the critical decision points in synthesizing this scaffold.
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Figure 1: The "Serine Route" ensures retention of chirality at the C5 position, yielding the (S)-
iIsomer.
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Technical Deep Dive: Validated Synthesis Protocol

As a Senior Scientist, | recommend the Serine-to-Lactam pathway. This protocol minimizes
racemization risks associated with other routes.

Target Molecule: (S)-5-(Aminomethyl)morpholin-3-one (often protected as N-Boc for building
block utility).

Step 1: Preparation of N-Chloroacetyl-L-Serine Methyl
Ester

o Reagents: L-Serine methyl ester HCI, Chloroacetyl chloride,

, DCM.

e Protocol:

o

Suspend L-Serine methyl ester HCI (1.0 eq) in anhydrous DCM at 0°C.
o Add

(2.2 eq) dropwise. Note: Excess base is crucial to neutralize the HCI salt and scavenge
HCI generated during acylation.

o Add Chloroacetyl chloride (1.1 eq) dropwise over 30 mins. Maintain temp < 5°C to prevent
O-acylation side products.

o Checkpoint: TLC should show complete consumption of amine.
o Wash with 1N HCI, sat.

, and brine. Dry over

Step 2: Cyclization (The Critical Step)

o Reagents: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu), THF (anhydrous).
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» Causality: We use a strong, non-nucleophilic base to deprotonate the serine hydroxyl group.
The resulting alkoxide performs an intramolecular

attack on the alkyl chloride.

e Protocol:

o

Dissolve the intermediate from Step 1 in dry THF (0.1 M). Cool to 0°C.

[¢]

Add NaH (1.2 eq, 60% dispersion) portion-wise. Caution: Hydrogen gas evolution.

Allow to warm to RT and stir for 4—6 hours.

o

[e]

Validation: Monitor the disappearance of the acyclic ester. If the reaction stalls, adding a
catalytic amount of TBAI (tetrabutylammonium iodide) can accelerate the

displacement via the Finkelstein reaction mechanism.

Step 3: Conversion of Ester to Amine

Direct reduction of the lactam carbonyl is not desired here; we only want to reduce the C5-ester
to the C5-aminomethyl group.

e Protocol:

[¢]

Reduction: Treat the cyclic ester with

in EtOH to yield the (S)-5-(hydroxymethyl)morpholin-3-one.

o

Activation: React the alcohol with Methanesulfonyl chloride (MsCl) and

[e]

Substitution: Treat the mesylate with Sodium Azide (

) in DMF at 60°C.

o

Final Reduction: Hydrogenation (
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, Pd/C) or Staudinger reduction (

) converts the azide to the primary amine.

Application Case Study: Factor Xa & Kinase

Inhibition

The aminomethyl morpholinone scaffold gained prominence through the development of

Rivaroxaban (Xarelto) and various PI3K inhibitors.

SAR Logic: Why the Morpholinone?

In the development of Factor Xa inhibitors, the morpholinone ring serves as a surrogate for the

proline or lactam rings found in earlier peptide-mimetic inhibitors.

« Interaction Map: The carbonyl oxygen of the morpholinone often accepts a hydrogen bond

from the backbone NH of the target protein.

o Solubility: The ether oxygen lowers the logP compared to a cyclohexyl or piperidinyl analog,

improving oral bioavailability.

Visualizing the SAR Decision Tree

Challenge:
Lead Compound has
High LogP & Low Solubility

Replace with Piperazine? Replace with Morpholine?

Replace with Morpholinone?

Issue: Basic Nitrogen Issue: Metabolic Spot Solution: Neutral, Stable,
(hERG liability, Lysosomal trapping) (N-dealkylation) H-Bond Acceptor

Click to download full resolution via product page

Figure 2: Strategic selection of the morpholinone scaffold to solve ADME/Tox issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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